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Abstract
Setomimycin is a dimeric, nonaketide-derived biaryl antibiotic discovered from the

fermentation broth of Streptomyces pseudovenezuelae.[1] This molecule exhibits a range of

biological activities, including potent antibacterial effects against Gram-positive bacteria and

notable antitumor properties.[1][2] Its unique structure, assembled by a type II polyketide

synthase (PKS) system, involves the oxidative coupling of two monomeric units.[3] This guide

provides a comprehensive overview of the discovery, isolation, and characterization of

Setomimycin, presenting detailed experimental protocols, quantitative data, and a summary of

its biosynthetic pathway. The information is intended to serve as a technical resource for

researchers in natural product discovery, microbiology, and oncology drug development.

Discovery of Setomimycin
Setomimycin was first isolated from the culture broth of Streptomyces strain AM-2947, which

was identified as Streptomyces pseudovenezuelae.[1][4] The compound was initially noted for

its activity against Gram-positive bacteria, including Mycobacteria, and was later found to

possess antitumor activity against Sarcoma-180 solid tumors in mice.[1]
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Setomimycin is a weakly acidic substance with the following characteristics.[1]

Property Value Reference

Molecular Formula C₃₄H₂₈O₉ [1]

Molecular Weight 580 [1]

UV Absorption λmax (nm) 228, 268, 422 [1]

Classification
Type II Polyketide, Biaryl

Anthraquinone
[2][3][5]

Biosynthesis of Setomimycin
The biosynthesis of Setomimycin is governed by a type II polyketide synthase (PKS) gene

cluster. The process begins with an acetyl-CoA starter unit, followed by the iterative addition of

eight malonyl-CoA extender units to form a C₁₈ nonaketide chain.[2] This linear polyketide

undergoes a series of enzyme-catalyzed cyclization, aromatization, and ketoreduction steps to

form the monomeric ring structure. The final, defining step is the crucial intermolecular

oxidative phenol coupling of two monomers, catalyzed by a P450 enzyme (StmI), to form the

dimeric Setomimycin structure.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8089310#setomimycin-discovery-and-isolation-from-
streptomyces-pseudovenezuelae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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